Cas no 104338-71-8 (1-Amino-3-(2-methylphenyl)propan-2-ol hydrochloride)

• Product Name: 1-Amino-3-(2-methylphenyl)propan-2-ol hydrochloride
• CAS No: 104338-71-8
• MF: C₁₀H₁₆ClNO
• MW: 201.693141937256
• MDL: MFCD28954391
• CID: 4777404
• PubChem ID: 119031954
• Update Time: 2025-06-14

1-Amino-3-(2-methylphenyl)propan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(2-methylphenyl)propan-2-ol hydrochloride
• 1-Amino-3-(2-methylphenyl)propan-2-ol hydrochloride

• MDL： MFCD28954391
• Inchi： 1S/C10H15NO.ClH/c1-8-4-2-3-5-9(8)6-10(12)7-11;/h2-5,10,12H,6-7,11H2,1H3;1H
• InChI Key： DIICFDPOVPZVSW-UHFFFAOYSA-N
• SMILES： Cl.OC(CN)CC1C=CC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 127
• Topological Polar Surface Area: 46.2

Additional information on 1-Amino-3-(2-methylphenyl)propan-2-ol hydrochloride

Recent Advances in the Study of 1-Amino-3-(2-methylphenyl)propan-2-ol hydrochloride (CAS: 104338-71-8): A Comprehensive Research Brief

The compound 1-Amino-3-(2-methylphenyl)propan-2-ol hydrochloride (CAS: 104338-71-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug development. The following sections provide a detailed overview of the current state of research, highlighting key discoveries and future directions.

Recent studies have elucidated the synthetic pathways for 1-Amino-3-(2-methylphenyl)propan-2-ol hydrochloride, with a particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel catalytic method that reduces byproduct formation and enhances scalability. This advancement is critical for industrial applications, where consistent quality and cost-effectiveness are paramount. Additionally, the compound's structural analogs have been explored to improve bioavailability and reduce potential side effects.

Pharmacological investigations have revealed that 1-Amino-3-(2-methylphenyl)propan-2-ol hydrochloride exhibits promising activity as a modulator of neurotransmitter systems. Preclinical studies, including in vitro and in vivo models, suggest its potential in treating neurological disorders such as depression and anxiety. A 2024 study published in Neuropharmacology demonstrated its selective binding to serotonin receptors, which could explain its anxiolytic effects. These findings open new avenues for developing targeted therapies with fewer adverse effects compared to existing treatments.

Beyond its neurological applications, this compound has shown promise in oncology research. Preliminary data from a 2023 Cancer Research article indicate that 1-Amino-3-(2-methylphenyl)propan-2-ol hydrochloride may inhibit tumor growth by interfering with specific signaling pathways. While these results are preliminary, they underscore the need for further investigation into its mechanisms of action and potential synergies with other anticancer agents.

In conclusion, 1-Amino-3-(2-methylphenyl)propan-2-ol hydrochloride (CAS: 104338-71-8) represents a versatile compound with significant potential across multiple therapeutic areas. Ongoing research is expected to refine its synthesis, elucidate its pharmacological mechanisms, and explore its clinical applications. The compound's dual role in neurology and oncology highlights its importance in modern drug discovery, warranting continued investment and study.